N-(5-chloro-2-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine

• IUPAC Name: 2-(5-chloro-2-methyl-N-(4-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C16H16ClNO4S/c1-11-3-7-14(8-4-11)23(21,22)18(10-16(19)20)15-9-13(17)6-5-12(15)2/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: YQYQHBSUZWKYDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=C(C=CC(=C2)Cl)C
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine, also known as MK-677, is a synthetic compound that is used in scientific research. It is a growth hormone secretagogue that stimulates the secretion of growth hormone and insulin-like growth factor 1 (IGF-1). MK-677 has been studied for its potential use in treating growth hormone deficiencies, muscle wasting, and age-related conditions.

Scientific Research Applications

Agricultural Uses

• Herbicide Applications : Research has shown that compounds similar to N-(5-chloro-2-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine have been used in agricultural settings, particularly as herbicides. For instance, studies on mefluidide and acifluorfen, compounds with structural similarities, have demonstrated their effectiveness in controlling certain weed species in soybean crops (Glenn, Hook, Peregoy, & Wiepke, 1985).

Chemical Synthesis and Crystal Engineering

• Synthesis of Multidentate Ligands : this compound and similar compounds have been used in the synthesis of novel ligands. These ligands are critical in crystal engineering, demonstrating the versatility of such compounds in creating complex molecular structures (Ma et al., 2008).

Medical and Pharmacological Research

• Development of Medicinal Compounds : Compounds structurally related to this compound have been explored for their potential in medicinal chemistry. For example, studies have investigated the use of similar compounds as inhibitors of specific enzymes, highlighting their potential in developing treatments for various medical conditions (Deruiter, Borne, & Mayfield, 1989).

Environmental Studies

• Investigation of Herbicide Transport and Environmental Impact : Research has been conducted on the environmental impact of herbicides structurally similar to this compound. This includes studies on their transport through ecosystems and potential effects on groundwater, which is critical for understanding the environmental safety of such compounds (Malone et al., 2004).